Cas no 2549003-99-6 (2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine)

• Product Name: 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine
• CAS No: 2549003-99-6
• MF: C₉H₁₀F₃N₃O
• MW: 233.190412044525
• CID: 5329934
• PubChem ID: 154883313
• Update Time: 2025-06-11

2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040706258
• 2549003-99-6
• 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine
• F6608-3102
• 2-[[1-(2,2,2-Trifluoroethyl)-3-azetidinyl]oxy]pyrimidine

• Inchi： 1S/C9H10F3N3O/c10-9(11,12)6-15-4-7(5-15)16-8-13-2-1-3-14-8/h1-3,7H,4-6H2
• InChI Key： WQDBOQLXZRHOFI-UHFFFAOYSA-N
• SMILES： C1(OC2CN(CC(F)(F)F)C2)=NC=CC=N1

Computed Properties

• Exact Mass: 233.07759644g/mol
• Monoisotopic Mass: 233.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 274.7±50.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Additional information on 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine

Research Brief on 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine (CAS: 2549003-99-6)

In recent years, the compound 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine (CAS: 2549003-99-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and targeted drug development. The trifluoroethyl group attached to the azetidine ring enhances its metabolic stability and binding affinity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine to improve its pharmacokinetic and pharmacodynamic properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that significantly increased the yield and purity of the compound, addressing previous challenges in large-scale production. The study also explored the compound's inhibitory effects on specific kinases, revealing nanomolar potency against targets associated with inflammatory and oncogenic pathways.

In addition to its kinase inhibitory properties, 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine has been investigated for its role in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 study demonstrated its utility as a linker moiety in PROTACs, facilitating the degradation of disease-relevant proteins. The trifluoroethyl group was found to enhance the proteolytic efficiency by improving the compound's cell permeability and target engagement, as evidenced by in vitro and in vivo models.

Further research has explored the compound's potential in central nervous system (CNS) disorders. Preclinical trials conducted in 2023 indicated that 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine could cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. These findings suggest its applicability in developing therapeutics for conditions such as Alzheimer's and Parkinson's disease, although further validation in clinical settings is required.

Despite its promising attributes, challenges remain in the clinical translation of 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine. Issues such as off-target effects and metabolic stability in human subjects need to be addressed. Ongoing research aims to optimize the compound's selectivity and reduce potential toxicity through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine (CAS: 2549003-99-6) represents a versatile and potent scaffold with broad applications in drug discovery. Its unique chemical properties and biological activity make it a focal point for future research, particularly in kinase inhibition, targeted protein degradation, and CNS therapeutics. Continued advancements in synthetic chemistry and mechanistic studies will be crucial in unlocking its full therapeutic potential.